Cas no 644985-99-9 (Benzene, 1,1'-[1,2-bis(cyclohexylmethyl)-1,2-ethanediyl]bis-)
644985-99-9 structure
Product Name:Benzene, 1,1'-[1,2-bis(cyclohexylmethyl)-1,2-ethanediyl]bis-
CAS No:644985-99-9
MF:C28H38
MW:374.601328372955
CID:423419
PubChem ID:71379823
Update Time:2025-04-19
Benzene, 1,1'-[1,2-bis(cyclohexylmethyl)-1,2-ethanediyl]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,1'-[1,2-bis(cyclohexylmethyl)-1,2-ethanediyl]bis-
- (1,4-dicyclohexyl-3-phenylbutan-2-yl)benzene
- DTXSID40802368
- 1,1'-(1,4-Dicyclohexylbutane-2,3-diyl)dibenzene
- 644985-99-9
-
- Inchi: 1S/C28H38/c1-5-13-23(14-6-1)21-27(25-17-9-3-10-18-25)28(26-19-11-4-12-20-26)22-24-15-7-2-8-16-24/h3-4,9-12,17-20,23-24,27-28H,1-2,5-8,13-16,21-22H2
- InChI Key: XVMCEMLSHXXRBA-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1)(CC1CCCCC1)C(C1C=CC=CC=1)CC1CCCCC1
Computed Properties
- Exact Mass: 374.29754
- Monoisotopic Mass: 374.297351212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1,1'-[1,2-bis(cyclohexylmethyl)-1,2-ethanediyl]bis- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
644985-99-9 (Benzene, 1,1'-[1,2-bis(cyclohexylmethyl)-1,2-ethanediyl]bis-) Related Products
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